Cas no 1448130-53-7 (3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea)

• Product Name: 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea
• CAS No: 1448130-53-7
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 6430928
• PubChem ID: 71803173
• Update Time: 2025-07-09

3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea
• F6412-2354
• 1448130-53-7
• 1-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-3-[(4-chlorophenyl)methyl]urea
• AKOS024554895
• 3-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-1-[(4-CHLOROPHENYL)METHYL]UREA
• VU0547879-1
• 1-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-(4-chlorobenzyl)urea

• Inchi： 1S/C19H17ClN2O4/c20-15-5-3-14(4-6-15)12-22-19(23)21-9-1-2-10-24-16-7-8-17-18(11-16)26-13-25-17/h3-8,11H,9-10,12-13H2,(H2,21,22,23)
• InChI Key： JCMIULSMKOPFHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC#CCOC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 372.0876847g/mol
• Monoisotopic Mass: 372.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea

Introduction to 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea (CAS No. 1448130-53-7) and Its Emerging Applications in Chemical Biology

3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea, identified by the CAS number 1448130-53-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This compound belongs to a class of molecules characterized by the presence of a benzodioxole moiety, a butynyl group, and a urea functional group, all of which contribute to its distinct chemical properties and biological relevance.

The benzodioxole ring, also known as an oxygenated dibenzo[b,e][1,4]oxazocine or skellavine scaffold, is a key pharmacophore in many bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in medicinal chemistry. In particular, the 2H-1,3-benzodioxol-5-yloxy substituent in 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea introduces hydrophilic and aromatic characteristics, enhancing its solubility and binding affinity to biological targets.

The butynyl group in this compound contributes to its lipophilicity and can participate in various chemical reactions, including Michael additions and cycloadditions, which are widely utilized in synthetic organic chemistry. Additionally, the urea moiety serves as a hydrogen bond acceptor and can form stable interactions with polar residues in proteins, making it an important feature for drug design. The presence of a 4-chlorophenylmethyl group further enhances the compound's structural diversity and potential for biological activity.

Recent research has highlighted the importance of 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea (CAS No. 1448130-53-7) in the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of various kinases and enzymes involved in cancer progression. The benzodioxole scaffold has been shown to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Moreover, the butynyl group has been implicated in the inhibition of poly(ADP-Ribose) polymerase (PARP), which is relevant in the treatment of certain types of cancer.

The urea functional group has also been extensively studied for its role in enhancing drug bioavailability and metabolic stability. In particular, urea-based derivatives have been reported to exhibit potent activity against bacterial infections by interfering with bacterial cell wall synthesis. The 4-chlorophenylmethyl group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and target specificity.

Advances in computational chemistry have enabled the rational design of 3-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-1-(4-chlorophenyl)methylurea (CAS No. 1448130-53-7) by predicting its interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins that could be targeted for therapeutic intervention. These studies have provided insights into the molecular mechanisms underlying the biological activity of this compound, paving the way for structure-based drug design.

In vitro experiments have revealed that 3-(4-chlorophenyl)methylurea derivatives exhibit significant cytotoxicity against various cancer cell lines. The combination of the benzodioxole and butynyl groups appears to synergistically enhance their inhibitory effects on tumor growth. Additionally, preclinical studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways.

The potential applications of 3(44chlorphenyI)methylurea extend beyond oncology. Emerging evidence suggests that it may also have therapeutic benefits in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier has been demonstrated, making it a promising candidate for central nervous system disorders.

The synthesis of 1448130(53)-7 involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of functional groups such as the benzodioxole ring and butynyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of this compound for research purposes.

Future directions in research on 1448130(53)-7 include exploring its role in modulating immune responses and inflammatory diseases. The benzodioxole scaffold has been associated with immunomodulatory effects, suggesting that this compound could be used to develop novel immunotherapies. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications.

The development of novel drug candidates like 1448130(53)-7 relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from various fields, researchers can accelerate the discovery process and bring new treatments to patients more quickly.